2-(4-ethoxybenzyl)malonamide

• IUPAC Name: 2-[(4-ethoxyphenyl)methyl]propanediamide
• InChI: InChI=1S/C12H16N2O3/c1-2-17-9-5-3-8(4-6-9)7-10(11(13)15)12(14)16/h3-6,10H,2,7H2,1H3,(H2,13,15)(H2,14,16)
• InChI Key: DZCNHMFWFCWGLJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(C(=O)N)C(=O)N
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol

Description

2-(4-ethoxybenzyl)malonamide, also known as EBMA, is a malonamide derivative that has been extensively studied due to its potential applications in various fields of science. EBMA has been found to possess unique properties that make it a promising compound for use in scientific research.

Mechanism of Action

The mechanism of action of 2-(4-ethoxybenzyl)malonamide involves the formation of a complex with metal ions. The amide groups in 2-(4-ethoxybenzyl)malonamide act as ligands, coordinating with the metal ions to form stable complexes. The stability of the complex is dependent on the size and charge of the metal ion, as well as the structure of the ligand.
Biochemical and Physiological Effects:
2-(4-ethoxybenzyl)malonamide has been found to exhibit low toxicity and low bioaccumulation potential, making it a safe compound for use in scientific research. It has been reported to have no significant effect on the growth of plants and microorganisms. However, its effects on mammalian cells and organisms have not been extensively studied.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-ethoxybenzyl)malonamide in lab experiments include its high purity, high yield, and unique properties, such as its metal ion extraction ability. However, its limitations include its limited solubility in water and its potential to form aggregates in solution, which can affect the accuracy of experimental results.

Future Directions

There are several future directions for the use of 2-(4-ethoxybenzyl)malonamide in scientific research. One potential application is in the development of new materials for use in catalysis and sensing. 2-(4-ethoxybenzyl)malonamide could also be used in the development of new methods for the separation and purification of metal ions. Further studies are needed to investigate the potential effects of 2-(4-ethoxybenzyl)malonamide on mammalian cells and organisms. Additionally, the synthesis of new derivatives of 2-(4-ethoxybenzyl)malonamide could lead to the discovery of compounds with even more unique properties.
In conclusion, 2-(4-ethoxybenzyl)malonamide is a promising compound for use in scientific research due to its unique properties and potential applications in various fields. Its synthesis method is straightforward, and it has been extensively studied for its metal ion extraction ability. Further research is needed to explore its potential applications in catalysis, sensing, and the separation and purification of metal ions.

Synthesis Methods

The synthesis of 2-(4-ethoxybenzyl)malonamide involves the reaction of ethyl 4-bromobenzoate with malonamide in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 2-(4-ethoxybenzyl)malonamide as the final product. This synthesis method has been reported to yield high purity and high yield of 2-(4-ethoxybenzyl)malonamide.

Scientific Research Applications

2-(4-ethoxybenzyl)malonamide has been widely used in scientific research due to its unique properties. It has been found to possess excellent metal ion extraction ability, making it a promising compound for use in the separation and purification of metal ions. 2-(4-ethoxybenzyl)malonamide has also been used in the development of new materials for various applications, such as catalysis, electrochemistry, and sensing.